Cas no 1034079-37-2 ((1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid)

(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid structure
1034079-37-2 structure
Product Name:(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
CAS No:1034079-37-2
MF:C7H10O3
MW:142.152502536774
MDL:MFCD28390508
CID:4568827
Update Time:2023-11-20

(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-OXABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
    • 7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid
    • 7-oxa-bicyclo[2.2.1]heptane-2-carboxylic acid
    • rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
    • Racemic-(1S,2R,4R)-7-Oxabicyclo[2.2.1]Heptane-2-Carboxylic Acid
    • F51361
    • (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
    • MDL： MFCD28390508
    • Inchi： 1S/C7H10O3/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2,(H,8,9)
    • InChI Key： UYLYISCHTFVYHN-UHFFFAOYSA-N
    • SMILES： O1C2CCC1C(C(=O)O)C2

Computed Properties

  • Exact Mass: 142.062994g/mol
  • Monoisotopic Mass: 142.062994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 142.15g/mol
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.5

(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1003180-1g
rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 95%
1g
 $1600 2024-07-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5753-1G
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 95%
1g
 ¥4950.00 2023-04-26
abcr
AB534603-250mg
rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid; .
 1034079-37-2
250mg
 €456.00 2024-04-21
abcr
AB534603-1g
rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid; .
 1034079-37-2
1g
 €756.00 2024-04-21
Ambeed
A999122-1g
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 98%
1g
 $517.0 2024-08-02
Ambeed
A999122-5g
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 98%
5g
 $1752.0 2024-08-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5753-100mg
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 95%
100mg
 ￥1485.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5753-250mg
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 95%
250mg
 ￥1980.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5753-500mg
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 95%
500mg
 ￥3300.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5753-1g
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
 1034079-37-2 95%
1g
 ￥4950.0 2024-04-26

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